5-Epicanadensene
5-Epicanadensene
Brand Name:
Vulcanchem
CAS No.:
220384-17-8
VCID:
VC0161246
InChI:
InChI=1S/C30H42O12/c1-14-24(38-16(3)32)11-22-26(40-18(5)34)10-21(13-31)23(37)12-25(39-17(4)33)15(2)28(41-19(6)35)29(42-20(7)36)27(14)30(22,8)9/h10,22-26,29,31,37H,11-13H2,1-9H3/b21-10+,28-15-/t22-,23-,24-,25-,26-,29+/m0/s1
SMILES:
CC1=C2C(C(=C(C(CC(C(=CC(C(C2(C)C)CC1OC(=O)C)OC(=O)C)CO)O)OC(=O)C)C)OC(=O)C)OC(=O)C
Molecular Formula:
C30H42O12
Molecular Weight:
594.6 g/mol
5-Epicanadensene
CAS No.: 220384-17-8
Reference Standards
VCID: VC0161246
Molecular Formula: C30H42O12
Molecular Weight: 594.6 g/mol
| CAS No. | 220384-17-8 |
|---|---|
| Product Name | 5-Epicanadensene |
| Molecular Formula | C30H42O12 |
| Molecular Weight | 594.6 g/mol |
| IUPAC Name | [(2R,3Z,5S,7S,8E,10S,11R,13S)-2,3,5,10-tetraacetyloxy-7-hydroxy-8-(hydroxymethyl)-4,14,15,15-tetramethyl-13-bicyclo[9.3.1]pentadeca-1(14),3,8-trienyl] acetate |
| Standard InChI | InChI=1S/C30H42O12/c1-14-24(38-16(3)32)11-22-26(40-18(5)34)10-21(13-31)23(37)12-25(39-17(4)33)15(2)28(41-19(6)35)29(42-20(7)36)27(14)30(22,8)9/h10,22-26,29,31,37H,11-13H2,1-9H3/b21-10+,28-15-/t22-,23-,24-,25-,26-,29+/m0/s1 |
| Standard InChIKey | USDGRBIQBGVGOS-LBAPPZQKSA-N |
| Isomeric SMILES | CC1=C2[C@H](/C(=C(/[C@H](C[C@@H](/C(=C/[C@@H]([C@@H](C2(C)C)C[C@@H]1OC(=O)C)OC(=O)C)/CO)O)OC(=O)C)\C)/OC(=O)C)OC(=O)C |
| SMILES | CC1=C2C(C(=C(C(CC(C(=CC(C(C2(C)C)CC1OC(=O)C)OC(=O)C)CO)O)OC(=O)C)C)OC(=O)C)OC(=O)C |
| Canonical SMILES | CC1=C2C(C(=C(C(CC(C(=CC(C(C2(C)C)CC1OC(=O)C)OC(=O)C)CO)O)OC(=O)C)C)OC(=O)C)OC(=O)C |
| Appearance | Powder |
| PubChem Compound | 6325136 |
| Last Modified | Nov 11 2021 |
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